Cas no 375368-90-4 (Ethyl 2', 3'-difluorocinnamate)

• Product Name: Ethyl 2', 3'-difluorocinnamate
• CAS No: 375368-90-4
• MF: C₁₁H₁₀F₂O₂
• MW: 212.192710399628
• CID: 922381
• PubChem ID: 53441820
• Update Time: 2025-10-18

Ethyl 2', 3'-difluorocinnamate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2', 3'-difluorocinnamate
• ETHYL 2?3?DIFLUOROCINNAMATE
• (E)-Ethyl 3-(2,3-difluorophenyl)acrylate
• MFCD03095004
• ETHYL (2E)-3-(2,3-DIFLUOROPHENYL)PROP-2-ENOATE
• E89668
• 375368-90-4
• CS-0191868
• Ethyl 2,3-difluorocinnamate
• Ethyl 3-(2,3-difluorophenyl)acrylate
• ethyl (E)-3-(2,3-difluorophenyl)prop-2-enoate

• Inchi： 1S/C11H10F2O2/c1-2-15-10(14)7-6-8-4-3-5-9(12)11(8)13/h3-7H,2H2,1H3
• InChI Key： OIJWUNNWOYAHHU-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C=CC(=O)OCC)F

Computed Properties

• Exact Mass: 212.06500
• Monoisotopic Mass: 212.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.54110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on Ethyl 2', 3'-difluorocinnamate

Comprehensive Overview of Ethyl 2', 3'-Difluorocinnamate (CAS No. 375368-90-4): Properties, Applications, and Innovations

Ethyl 2', 3'-difluorocinnamate (CAS No. 375368-90-4) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and material science research. This ester derivative of cinnamic acid, characterized by its difluorinated aromatic ring, exhibits unique physicochemical properties, making it a versatile intermediate in synthetic chemistry. The presence of fluorine atoms at the 2' and 3' positions enhances its electronic and steric profile, which is critical for applications in drug design and advanced materials.

In recent years, the demand for fluorinated compounds like Ethyl 2', 3'-difluorocinnamate has surged due to their role in improving bioavailability and metabolic stability in active pharmaceutical ingredients (APIs). Researchers frequently search for "fluorinated cinnamate derivatives" or "CAS 375368-90-4 applications" to explore its potential in cancer therapeutics, anti-inflammatory agents, and antimicrobial coatings. Its structural motif aligns with trends in precision medicine and green chemistry, addressing user queries about sustainable synthetic routes.

The compound's molecular weight (226.19 g/mol) and lipophilicity (LogP ~2.8) make it an attractive candidate for drug delivery systems. Studies highlight its utility in modulating enzyme inhibition, particularly in kinase-targeted therapies—a hot topic in oncology research. Additionally, its UV absorption properties (λ_max ≈ 280 nm) are leveraged in photopolymerization processes, answering frequent searches on "light-curable materials."

From a synthetic perspective, Ethyl 2', 3'-difluorocinnamate is often synthesized via Horner-Wadsworth-Emmons reactions or Knoevenagel condensations, with yields optimized through microwave-assisted synthesis—a technique trending in high-throughput chemistry forums. Its crystallinity and thermal stability (decomposition >200°C) are frequently discussed in patents related to electronic materials, addressing queries about "organic semiconductors."

Environmental and regulatory considerations are also pivotal. While not classified as hazardous, its biodegradability and eco-toxicity data are often searched in context of REACH compliance. The compound’s structure-activity relationships (SAR) are a focus in computational chemistry studies, aligning with AI-driven searches for "QSAR modeling of fluorinated compounds."

In summary, Ethyl 2', 3'-difluorocinnamate (CAS No. 375368-90-4) bridges multiple disciplines, from medicinal chemistry to advanced materials engineering. Its relevance to personalized therapeutics and sustainable technologies ensures continued interest, as reflected in evolving search trends and academic citations.